Cas no 2503206-65-1 (2-2-(trifluoromethyl)cyclopropylethan-1-amine hydrochloride)

• Product Name: 2-2-(trifluoromethyl)cyclopropylethan-1-amine hydrochloride
• CAS No: 2503206-65-1
• MF: C₆H₁₁ClF₃N
• MW: 189.606451272964
• CID: 5657374
• PubChem ID: 165877121
• Update Time: 2025-10-31

2-2-(trifluoromethyl)cyclopropylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27193398
• 2-[2-(trifluoromethyl)cyclopropyl]ethan-1-amine hydrochloride
• 2503206-65-1
• 2-2-(trifluoromethyl)cyclopropylethan-1-amine hydrochloride

• Inchi： 1S/C6H10F3N.ClH/c7-6(8,9)5-3-4(5)1-2-10;/h4-5H,1-3,10H2;1H
• InChI Key： FTRCFSXBUDVODA-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CC1CCN)(F)F

Computed Properties

• Exact Mass: 189.0532115g/mol
• Monoisotopic Mass: 189.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-2-(trifluoromethyl)cyclopropylethan-1-amine hydrochloride

Introduction to 2-2-(trifluoromethyl)cyclopropylethan-1-amine hydrochloride (CAS No. 2503206-65-1)

2-2-(trifluoromethyl)cyclopropylethan-1-amine hydrochloride, identified by the CAS number 2503206-65-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a cyclopropyl backbone substituted with a trifluoromethyl group, which imparts unique electronic and steric properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug design.

The trifluoromethyl group is a key structural feature that influences the reactivity and biological activity of the molecule. Its electron-withdrawing nature can modulate the pharmacokinetic properties of associated compounds, often leading to improved metabolic stability and binding affinity. In recent years, the incorporation of trifluoromethyl groups into drug candidates has been extensively studied due to their ability to enhance lipophilicity and resistance to enzymatic degradation.

The cyclopropyl moiety further contributes to the compound's distinct chemical profile. Cyclopropane rings are known for their strained three-membered structure, which can influence the conformational flexibility and interactions with biological targets. This structural motif has been explored in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory agents. The combination of a cyclopropyl ring with a trifluoromethyl substituent creates a molecular scaffold that is both structurally intriguing and pharmacologically relevant.

Recent advancements in medicinal chemistry have highlighted the potential of 2-2-(trifluoromethyl)cyclopropylethan-1-amine hydrochloride as a building block for novel therapeutic entities. Researchers have leveraged its unique structural features to develop compounds with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in designing inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The trifluoromethyl group's ability to improve metabolic stability has been particularly advantageous in these applications.

In addition to its role as a synthetic intermediate, this compound has shown promise in preclinical studies as an active pharmaceutical ingredient (API). Preliminary data suggest that derivatives of 2-2-(trifluoromethyl)cyclopropylethan-1-amine hydrochloride exhibit desirable pharmacokinetic profiles, including prolonged half-life and reduced clearance rates. These properties are critical for developing drugs that require less frequent dosing, thereby improving patient compliance.

The development of new pharmaceuticals often relies on innovative synthetic methodologies to access complex molecular architectures efficiently. 2-2-(trifluoromethyl)cyclopropylethan-1-amine hydrochloride serves as a versatile precursor in multi-step synthetic routes, enabling the construction of diverse scaffolds with tailored biological activities. The availability of this compound has facilitated rapid progress in several research projects aimed at discovering novel therapeutics.

From a chemical biology perspective, understanding the interactions between 2-2-(trifluoromethyl)cyclopropylethan-1-amine hydrochloride and biological targets is crucial for optimizing its pharmacological potential. Computational modeling techniques have been employed to predict binding modes and identify key residues involved in receptor interactions. These insights have guided the design of analogs with improved efficacy and reduced side effects.

The pharmaceutical industry continues to invest in research aimed at uncovering new applications for this compound. Collaborative efforts between academic institutions and drug discovery companies have led to innovative approaches for incorporating its structural features into next-generation drug candidates. As our understanding of molecular interactions evolves, the relevance of compounds like 2-2-(trifluoromethyl)cyclopropylethan-1-amine hydrochloride is expected to grow further.

In conclusion, 2-2-(trifluoromethyl)cyclopropylethan-1-amine hydrochloride (CAS No. 2503206-65-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes, combined with its versatility as a synthetic intermediate, make it a valuable asset in drug discovery efforts. As research progresses, this compound is poised to play an increasingly important role in the development of novel therapeutics targeting various diseases.